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Compound of Interest

Compound Name: Chenodeoxycholic Acid-d9

cat. No.: 81242972

Safety Data Sheet: Chenodeoxycholic Acid-d9

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
Chenodeoxycholic Acid-d9. While specific safety data for the deuterated form is not readily
available, the information presented here is based on the well-documented properties of its
non-deuterated analogue, Chenodeoxycholic Acid (CAS No. 474-25-9). The isotopic labeling is
not expected to significantly alter the chemical or toxicological properties in a manner that
would affect standard safety, handling, and emergency procedures.

Chemical and Physical Properties

Chenodeoxycholic acid is a primary bile acid synthesized in the liver from cholesterol.[1][2][3] It
appears as a white to light yellow crystalline powder.[4] While insoluble in water, it is soluble in
alcohol and acetic acid.[1][3]

Table 1: Physical and Chemical Properties of Chenodeoxycholic Acid
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Property Value Source
Molecular Formula C24H4004 [415]
Molecular Weight 392.57 g/mol [11[415]
Melting Point 142-146°C [4]

162 - 168 °C [6]

165 to 167 °C [1]

Solubility in Water 89.9 mg/L (at 20 °C) [7]

Insoluble [11[3]
White to light yellow crystalline
Appearance [4]
powder
White powder solid [6]

Odor

No data available

[4]

Hazard Identification and GHS Classification

Chenodeoxycholic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
] ] o H315: Causes skin irritation[4]
Skin Corrosion/Irritation 2
[5161[8]
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation[4][5][6][8]
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

Tract Irritation)

irritation[4]
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Signal Word: Warning[5][6]

Precautionary Statements:

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

[e]

P264: Wash skin thoroughly after handling.[4][5]

o

P271: Use only outdoors or in a well-ventilated area.[4]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5][9]

e Response:

[e]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4][5]

o P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][9]

o P312: Call a POISON CENTER or doctor/physician if you feel unwell.[4]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[4]

o P337+P313: If eye irritation persists: Get medical advice/attention.[4]

o P362: Take off contaminated clothing and wash before reuse.[4][5]

e Storage:

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]

o P405: Store locked up.[4]

» Disposal:
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o P501: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols: First-Aid Measures

In the event of exposure to chenodeoxycholic acid, the following first-aid protocols should be
implemented immediately.

Table 3: First-Aid Measures

Exposure Route Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Obtain medical aid.[4]

Immediately flush skin with running water for at
) least 15 minutes while removing contaminated
Skin Contact ) ]
clothing and shoes. Wash clothing before reuse.

Obtain medical aid.[4]

Immediately flush open eyes with running water

for at least 15 minutes. Remove contact lenses
Eye Contact ) . o

if present and easy to do. Continue rinsing.

Obtain medical aid immediately.[4]

Do NOT induce vomiting without medical
) advice. Rinse mouth with water. Never give
Ingestion . .
anything by mouth to an unconscious person.

Obtain medical aid immediately.[4]

Handling, Storage, and Accidental Release

Proper handling and storage procedures are crucial to minimize the risk of exposure and
ensure the stability of the compound.

Handling:

¢ Avoid contact with skin, eyes, and clothing.[4]
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Wash hands thoroughly after handling.[4]

Use only with adequate ventilation.[4]

Wear suitable protective clothing, gloves, and eye/face protection.[4]

Minimize dust generation and accumulation.[4]

Keep away from sources of ignition.[4]

Storage:

o Store in a tightly-closed container when not in use.[4]

» Store in a cool, dry, well-ventilated area away from incompatible substances.[4]
Accidental Release Measures:

o Wear protective equipment and keep unprotected personnel away.[4]

e Ensure adequate ventilation.[4]

e Remove all sources of ignition.[4]

o Prevent further leakage or spillage if safe to do so.[4]

e Use inert material to absorb the spill and place it into a suitable disposal container.[4]
e Do not let the product enter drains, other waterways, or soil.[4]
Toxicological and Ecological Information
Toxicological Information:

e The chemical, physical, and toxicological properties have not been thoroughly investigated.

o Chronic therapy with chenodiol has been associated with transient elevations in serum
aminotransferase levels.[10]
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e In animal models, chenodiol is less hepatotoxic than lithocholic acid but more injurious than
ursodiol.[10]

» Higher fecal concentrations of chenodeoxycholic acid have been associated with a higher
risk of colorectal cancer.[1]

Ecological Information:

o Readily biodegradable (82% in 28 days).

» Toxicity to fish (Danio rerio): LC50 > 100 mg/I - 96 h.

o Toxicity to algae (Pseudokirchneriella subcapitata): ErC50 > 100 mg/l - 72 h.

Visualized Workflows and Pathways

The following diagrams illustrate key safety and handling workflows.
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Workflow for Handling Spills
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First Aid Response to Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Wash with Soap & Water Rinse with Water (15 min) Rinse Mouth

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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